N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide

• IUPAC Name: N-cycloheptyl-2-[4-(2-methylpropylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C19H30N2O4S/c1-15(2)13-20-26(23,24)18-11-9-17(10-12-18)25-14-19(22)21-16-7-5-3-4-6-8-16/h9-12,15-16,20H,3-8,13-14H2,1-2H3,(H,21,22)
• InChI Key: GBFSKAQQSCLYNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NC2CCCCCC2
• Molecular Formula: C19H30N2O4S
• Molecular Weight: 382.5 g/mol

Description

N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide, also known as Compound A, is a synthetic compound that has been studied for its potential use in treating various diseases. This compound has gained attention due to its unique chemical structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A involves its ability to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of many genes that play a role in inflammation and cancer. By inhibiting NF-κB activity, N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A may reduce inflammation and inhibit tumor growth.
Biochemical and Physiological Effects:
N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A has been shown to have several biochemical and physiological effects, including reducing the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibiting the proliferation of cancer cells. Additionally, N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A in lab experiments is its unique chemical structure, which may allow for the development of more specific and potent inhibitors of NF-κB activity. However, one limitation is that the synthesis of N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A is complex and may be difficult to scale up for large-scale production.

Future Directions

There are several future directions for research on N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A, including:
1. Further studies to determine the optimal dosage and administration of N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A for treating various diseases.
2. Development of more potent and specific inhibitors of NF-κB activity based on the chemical structure of N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A.
3. Studies to determine the safety and efficacy of N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A in human clinical trials.
4. Investigation of the potential use of N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A in combination with other drugs for treating various diseases.
5. Studies to determine the mechanism of action of N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A in more detail, including its effects on other signaling pathways involved in inflammation and cancer.

Synthesis Methods

The synthesis of N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A involves several steps, including the reaction of 4-bromoanisole with cycloheptylmagnesium bromide to form the corresponding cycloheptyl ether. This intermediate is then reacted with N-isobutylsulfonamide and chloroacetyl chloride to produce N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A.

Scientific Research Applications

N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A has been studied for its potential use in treating various diseases, including cancer, inflammation, and neurological disorders. In preclinical studies, N-cycloheptyl-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide A has shown promising results in inhibiting tumor growth and reducing inflammation.